Cas no 89479-71-0 (4-Isoxazolecarboxaldehyde, 3,5-diphenyl-)

• Product Name: 4-Isoxazolecarboxaldehyde, 3,5-diphenyl-
• CAS No: 89479-71-0
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 599025
• PubChem ID: 13163439
• Update Time: 2025-04-19

4-Isoxazolecarboxaldehyde, 3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxaldehyde, 3,5-diphenyl-
• 3,5-diphenyl-1,2-oxazole-4-carbaldehyde
• 3,5-Diphenylisoxazole-4-carbaldehyde
• DTXSID00523906
• 89479-71-0

• Inchi： 1S/C16H11NO2/c18-11-14-15(12-7-3-1-4-8-12)17-19-16(14)13-9-5-2-6-10-13/h1-11H
• InChI Key： OZMLNKAXYSWXSV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 249.078978594g/mol
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų